2-((4-Chlorobenzyl)sulfanyl)-4-((2-chlorophenyl)sulfanyl)-5-pyrimidinyl methyl ether
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Description
2-((4-Chlorobenzyl)sulfanyl)-4-((2-chlorophenyl)sulfanyl)-5-pyrimidinyl methyl ether is a useful research compound. Its molecular formula is C18H14Cl2N2OS2 and its molecular weight is 409.34. The purity is usually 95%.
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Scientific Research Applications
Cytotoxic Activity and Molecular Structure Analysis
A study by Stolarczyk et al. (2018) explored the synthesis and crystal structure of 4-thiopyrimidine derivatives, focusing on compounds related to 2-((4-Chlorobenzyl)sulfanyl)-4-((2-chlorophenyl)sulfanyl)-5-pyrimidinyl methyl ether. The research found that these compounds displayed varying degrees of cytotoxicity against different cell lines, including cancerous and normal cell lines, highlighting their potential in cancer research and treatment (Stolarczyk et al., 2018).
Spectroscopic Investigation and Potential Chemotherapeutic Applications
Alzoman et al. (2015) conducted spectroscopic investigations (FT-IR and FT-Raman) on a compound similar to this compound. The study provided insights into the compound's equilibrium geometry and molecular properties, including its potential as an anti-diabetic and chemotherapeutic agent (Alzoman et al., 2015).
Molecular Docking and Antibacterial Activity
Manikannan et al. (2010) synthesized a set of pyridine derivatives, including one structurally similar to the compound . The study evaluated their potential as anti-tubercular agents, finding that certain derivatives demonstrated significant inhibitory effects against Mycobacterium tuberculosis, suggesting potential applications in developing new treatments for tuberculosis (Manikannan et al., 2010).
Antibacterial and Enzyme Inhibition Potentials
Siddiqui et al. (2014) researched N-substituted oxadiazole derivatives, which include structural elements similar to this compound. Their findings revealed these compounds as potential anti-bacterial agents and moderate inhibitors of the α-chymotrypsin enzyme, indicating their potential use in antibacterial therapies and enzyme-related treatments (Siddiqui et al., 2014).
Crystal Structure Analysis
The crystal structures of compounds related to this compound were analyzed by Subasri et al. (2017). Their research contributes to the understanding of molecular conformations and interactions, important for designing drugs and materials with specific properties (Subasri et al., 2017).
Properties
IUPAC Name |
2-[(4-chlorophenyl)methylsulfanyl]-4-(2-chlorophenyl)sulfanyl-5-methoxypyrimidine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14Cl2N2OS2/c1-23-15-10-21-18(24-11-12-6-8-13(19)9-7-12)22-17(15)25-16-5-3-2-4-14(16)20/h2-10H,11H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UJVRMIPABGSSCD-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CN=C(N=C1SC2=CC=CC=C2Cl)SCC3=CC=C(C=C3)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14Cl2N2OS2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
409.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.